Cas no 2138302-93-7 (1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane)

• Product Name: 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane
• CAS No: 2138302-93-7
• MF: C₉H₁₃BrF₂
• MW: 239.10032916069
• CID: 5288207
• Update Time: 2025-10-15

1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(but-3-en-1-yl)-3,3-difluorocyclobutane
• 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane
• Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3,3-difluoro-

• Inchi： 1S/C9H13BrF2/c1-2-3-4-8(7-10)5-9(11,12)6-8/h2H,1,3-7H2
• InChI Key： GUGLGTFMARURFQ-UHFFFAOYSA-N
• SMILES： BrCC1(CCC=C)CC(C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane

1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane: A Comprehensive Overview

1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane is a unique organic compound with the CAS number 2138302-93-7. This compound belongs to the class of fluorinated cycloalkanes and has garnered attention due to its potential applications in various fields, including materials science and pharmaceuticals. The structure of this compound is characterized by a cyclobutane ring substituted with a bromomethyl group and a butenyl group, along with two fluorine atoms at the 3-position of the ring. This combination of functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of fluorinated cycloalkanes in modern chemistry. The presence of fluorine atoms in 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane confers unique electronic properties to the molecule, enhancing its stability and reactivity. The bromomethyl group further adds to its versatility, enabling it to participate in a wide range of chemical reactions, such as nucleophilic substitutions and additions. Researchers have explored its potential as a building block for synthesizing complex molecules, particularly in the development of novel pharmaceutical agents.

The synthesis of 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the cyclobutane ring through ring-closing metathesis or other cyclization techniques, followed by selective fluorination and alkylation. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, paving the way for its industrial applications.

In terms of applications, 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane has shown promise in the field of materials science. Its rigid cyclobutane structure and fluorine substitution make it an ideal candidate for designing high-performance polymers and advanced materials. Additionally, its reactivity has been leveraged in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound for developing anti-inflammatory agents due to its ability to modulate specific cellular pathways.

The environmental impact of 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane is another area of interest for researchers. Given its fluorinated nature, there are concerns about its persistence in the environment and potential bioaccumulation. However, recent research indicates that under certain conditions, this compound undergoes biodegradation through enzymatic pathways. Further studies are underway to assess its long-term environmental fate and develop strategies for safe handling and disposal.

In conclusion, 1-(Bromomethyl)-1-but-3-enyl-3,3-difluorocyclobutane (CAS No: 2138302-93-7) is a fascinating compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it a valuable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly significant role in advancing modern chemistry.